Cas no 26878-40-0 (Benzeneacetic acid, a-(1-methylbutyl)-)

Benzeneacetic acid, a-(1-methylbutyl)- structure
26878-40-0 structure
Product Name:Benzeneacetic acid, a-(1-methylbutyl)-
CAS No:26878-40-0
MF:C13H18O2
MW:206.280824184418
CID:283166
PubChem ID:296060
Update Time:2025-04-19

Benzeneacetic acid, a-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(1-methylbutyl)-
    • 3-methyl-2-phenylhexanoic acid
    • (1-Methylbutyl)phenylessigsaeure
    • AC1L6PJJ
    • AC1Q2UJF
    • CTK8H9239
    • NSC165842
    • SureCN6237736
    • NSC-165842
    • DTXSID50304464
    • SCHEMBL6237736
    • 26878-40-0
    • Inchi: 1S/C13H18O2/c1-3-7-10(2)12(13(14)15)11-8-5-4-6-9-11/h4-6,8-10,12H,3,7H2,1-2H3,(H,14,15)
    • InChI Key: YUNSFLRLJVSMKM-UHFFFAOYSA-N
    • SMILES: OC(C(C1C=CC=CC=1)C(C)CCC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
  • LogP: 3.29100
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